Cas no 185821-32-3 (2,3-Dihydroxypterodontic acid)

• Product Name: 2,3-Dihydroxypterodontic acid
• CAS No: 185821-32-3
• Molecular Formula: C₁₅H₂₂O₄
• Molecular Weight: 266.332785129547
• CID: 836990
• PubChem ID: 74135954

2,3-Dihydroxypterodontic acid Properties

Names and Identifiers

• 2,3-Dihydroxypterodontic acid
• 2-[(2R,4aS,6R,7R,8R)-6,7-Dihydroxy-4a,8-dimethyl-2,3,4,4a,5,6,7,8 -octahydro-2-naphthalenyl]acrylic acid
• 2alpha,3beta-Dihydroxypterodontic acid
• [ "" ]
• 2
• FS-10510
• ACon1_001463
• 2-[(2R,4aS,6R,7R,8R)-6,7-dihydroxy-4a,8-dimethyl-3,4,5,6,7,8-hexahydro-2H-naphthalen-2-yl]prop-2-enoic acid
• MEGxp0_001919
• NCGC00180480-01
• HY-N1661
• 2-((2R,4AS,6R,7R,8R)-6,7-dihydroxy-4a,8-dimethyl-2,3,4,4a,5,6,7,8-octahydronaphthalen-2-yl)acrylic acid
• CS-0017323
• 2-Naphthaleneacetic acid, 2,3,4,4a,5,6,7,8-octahydro-6,7-dihydroxy-4a,8-dimethyl-alpha-methylene-,[2R-(2alpha,4aalpha,6beta,7alpha,8alpha)]-
• A,3
• BRD-K17501066-001-01-2
• AKOS032962144
• 185821-32-3
• A-Dihydroxypterodontic acid

• InChIKey： MNLUMTSGGLOUCH-WHLPLNIVSA-N
• Inchi： InChI=1S/C15H22O4/c1-8(14(18)19)10-4-5-15(3)7-12(16)13(17)9(2)11(15)6-10/h6,9-10,12-13,16-17H,1,4-5,7H2,2-3H3,(H,18,19)/t9-,10-,12-,13-,15+/m1/s1
• SMILES： CC1C(C(CC2(C1=CC(CC2)C(=C)C(=O)O)C)O)O

Computed Properties

• Exact Mass: 266.15180918g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 266.15180918g/mol
• Heavy Atom Count: 19
• Complexity: 439
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Boiling Point: 445.3±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 237.2±25.2 °C
• Color/Form: Cryst.
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids